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For researchers, scientists, and drug development professionals, the precise control of

nanoparticle morphology has emerged as a critical parameter in optimizing catalytic

performance. This guide provides a comparative analysis of the catalytic efficiency of rhodium

(Rh) nanocrystals with different shapes, supported by experimental data and detailed protocols.

The catalytic activity and selectivity of rhodium nanocrystals are intrinsically linked to their

surface atomic structure.[1][2] By controlling the shape of these nanocrystals, it is possible to

expose specific crystallographic facets, thereby fine-tuning their interaction with reactants and

enhancing catalytic outcomes for a variety of chemical transformations.[1][2] This guide

focuses on the synthesis and comparative catalytic performance of rhodium nanocrystals with

cubic, octahedral, and cuboctahedral shapes.

Comparative Catalytic Performance
The shape of rhodium nanocrystals dictates the exposed crystal facets, which in turn

significantly influences their catalytic behavior. For instance, Rh nanocubes are enclosed by

{100} facets, while octahedra are dominated by {111} facets. This structural difference leads to

marked variations in catalytic activity and selectivity for different chemical reactions.

A study comparing the catalytic properties of Rh nanocubes and nano-octahedra in hydrazine

decomposition and ethanol oxidation revealed a strong shape-dependent performance. For

hydrazine decomposition, octahedral Rh nanocrystals demonstrated a nearly four-fold

enhancement in hydrogen selectivity compared to their cubic counterparts.[3][4][5] Conversely,
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in the ethanol oxidation reaction, cubic Rh nanocrystals were found to be approximately three

times more active than the octahedral nanocrystals.[3][4][5]

Similarly, the crystal phase of rhodium can also impact its catalytic prowess. Core-shell

nanocrystals with a metastable hexagonal close-packed (hcp) rhodium shell have shown

enhanced catalytic activity towards the ethanol oxidation reaction when compared to those with

the more common face-centered-cubic (fcc) rhodium shell.[6][7][8]

The following table summarizes the quantitative data on the catalytic performance of different

rhodium nanocrystals.
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Nanocrystal
Shape/Phase

Reaction
Key
Performance
Metric

Value Reference

Octahedral Rh
Hydrazine

Decomposition
H₂ Selectivity

~4x higher than

cubes
[3][4][5]

Cubic Rh
Hydrazine

Decomposition
H₂ Selectivity Baseline [3][4][5]

Cubic Rh
Ethanol

Oxidation
Activity

~3x higher than

octahedra
[3][4][5]

Octahedral Rh
Ethanol

Oxidation
Activity Baseline [3][4][5]

Ruhcp@Rhhcp

(core-shell)

Ethanol

Oxidation

Specific Activity

(at 0.64 V vs

RHE)

2.2 mA cm⁻² [6]

Ruhcp@Rhfcc

(core-shell)

Ethanol

Oxidation

Specific Activity

(at 0.64 V vs

RHE)

1.2 mA cm⁻² [6]

Cubic Rh
Pyrrole

Hydrogenation

Turnover

Frequency (TOF)

Temperature

dependent
[9]

Cubic Rh CO Oxidation
Turnover

Frequency (TOF)

0.74 s⁻¹ at 463 K

to 12.7 s⁻¹ at

503 K

[9]

Experimental Protocols
The synthesis of rhodium nanocrystals with well-defined shapes is crucial for investigating their

shape-dependent catalytic properties. The following are detailed methodologies for the

synthesis of various Rh nanocrystals and the evaluation of their catalytic performance.

Synthesis of Rhodium Nanocrystals with Controlled
Shapes
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A common and effective method for synthesizing rhodium nanocrystals with controlled shapes

is the seed-mediated growth approach in a polyol solvent, such as ethylene glycol (EG) or

triethylene glycol (TEG).[1] This method involves the use of pre-synthesized Rh nanocrystal

seeds, typically cubes, which then grow into different shapes depending on the reaction

kinetics.

1. Synthesis of Rh Cubic Seeds: A typical procedure involves the reduction of a rhodium

precursor, such as rhodium(III) chloride (RhCl₃) or rhodium(III) acetylacetonate (Rh(acac)₃), in

the presence of a capping agent like polyvinylpyrrolidone (PVP) and a bromide source (e.g.,

KBr) in a polyol solvent at an elevated temperature. The bromide ions act as a stabilizing agent

for the {100} facets, promoting the formation of cubic seeds.

2. Seed-Mediated Growth of Octahedra and Cuboctahedra:[1] The shape of the final

nanocrystals can be controlled by manipulating the reduction kinetics of the rhodium precursor

onto the cubic seeds. This is often achieved by controlling the injection rate of the precursor

solution.

Materials: Rh cubic seeds, Rh(acac)₃, polyvinylpyrrolidone (PVP), triethylene glycol (TEG).

Procedure:

A suspension of the as-synthesized Rh cubic seeds and PVP in TEG is heated to 220 °C.

A solution of Rh(acac)₃ in TEG is added dropwise to the heated suspension using a

syringe pump.

By varying the pumping rate of the Rh(acac)₃ solution, different shapes can be obtained. A

slow pumping rate favors the formation of octahedra, while intermediate rates can yield

cuboctahedra. The use of a halide-free precursor like Rh(acac)₃ is critical to avoid

oxidative etching.[1]

Catalytic Activity Evaluation
1. Hydrazine Decomposition:[3][4][5]

Catalyst Preparation: The synthesized Rh nanocrystals are loaded onto a support material,

such as carbon.
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Reaction Setup: The reaction is typically carried out in a sealed reactor. The catalyst is

dispersed in a solution, and hydrazine is introduced.

Product Analysis: The gaseous products (H₂, N₂, and NH₃) are analyzed using techniques

like gas chromatography to determine the selectivity towards hydrogen.

2. Ethanol Oxidation Reaction (EOR):[6]

Electrode Preparation: A known amount of the Rh nanocrystal catalyst is deposited onto a

glassy carbon electrode.

Electrochemical Measurements: The catalytic activity is evaluated using cyclic voltammetry

(CV) in an electrolyte solution (e.g., KOH) containing ethanol.

Performance Metrics: The specific activity is calculated by normalizing the current density to

the electrochemically active surface area (ECSA) of the catalyst.

Visualizing the Synthesis Workflow
The seed-mediated growth process for shape control can be visualized as a logical workflow.

The final shape of the nanocrystal is determined by the kinetic control of the precursor addition.
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Caption: Kinetically controlled synthesis of Rh nanocrystals.

The following diagram illustrates the relationship between the precursor injection rate and the

resulting nanocrystal morphology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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